![molecular formula C14H11N3O4S B4849088 1-allyl-5-(3-nitrobenzylidene)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione](/img/structure/B4849088.png)
1-allyl-5-(3-nitrobenzylidene)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione
Overview
Description
1-allyl-5-(3-nitrobenzylidene)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione is a chemical compound that has been of interest to researchers due to its potential applications in the field of medicinal chemistry. This compound has been found to exhibit various biological activities, including anti-inflammatory, antioxidant, and antimicrobial effects. In
Mechanism of Action
The mechanism of action of 1-allyl-5-(3-nitrobenzylidene)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione is not yet fully understood. However, studies have suggested that this compound may exert its biological effects through the inhibition of various enzymes and signaling pathways involved in inflammation, oxidative stress, and cell proliferation.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. Studies have shown that this compound can reduce the levels of pro-inflammatory cytokines and oxidative stress markers in vitro and in vivo. It has also been found to inhibit the growth of cancer cells and exhibit antimicrobial activity against various pathogens.
Advantages and Limitations for Lab Experiments
One advantage of using 1-allyl-5-(3-nitrobenzylidene)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione in lab experiments is its ability to exhibit multiple biological activities, which makes it a promising candidate for the development of new drugs. However, one limitation of using this compound is its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the study of 1-allyl-5-(3-nitrobenzylidene)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione. One potential direction is to investigate its potential as a therapeutic agent for the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Another direction is to explore its potential as an antimicrobial agent for the treatment of bacterial and fungal infections. Additionally, further studies could be conducted to elucidate the mechanism of action of this compound and to develop more efficient synthesis methods to improve its solubility and bioavailability.
Scientific Research Applications
1-allyl-5-(3-nitrobenzylidene)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione has been the subject of various scientific research studies due to its potential applications in the field of medicinal chemistry. This compound has been found to exhibit anti-inflammatory, antioxidant, and antimicrobial effects. It has also been found to inhibit the growth of cancer cells in vitro.
Properties
IUPAC Name |
(5E)-5-[(3-nitrophenyl)methylidene]-1-prop-2-enyl-2-sulfanylidene-1,3-diazinane-4,6-dione | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11N3O4S/c1-2-6-16-13(19)11(12(18)15-14(16)22)8-9-4-3-5-10(7-9)17(20)21/h2-5,7-8H,1,6H2,(H,15,18,22)/b11-8+ | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OFLIIOTUAQVJGQ-DHZHZOJOSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCN1C(=O)C(=CC2=CC(=CC=C2)[N+](=O)[O-])C(=O)NC1=S | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C=CCN1C(=O)/C(=C/C2=CC(=CC=C2)[N+](=O)[O-])/C(=O)NC1=S | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11N3O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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